N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-fluoro-N-isobutylbenzamide

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-4-fluoro-N-(2-methylpropyl)benzamide
• InChI: InChI=1S/C15H20FNO3S/c1-11(2)9-17(14-7-8-21(19,20)10-14)15(18)12-3-5-13(16)6-4-12/h3-6,11,14H,7-10H2,1-2H3
• InChI Key: OLWPUXWAPPUFFZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN(C1CCS(=O)(=O)C1)C(=O)C2=CC=C(C=C2)F
• Molecular Formula: C15H20FNO3S
• Molecular Weight: 313.4 g/mol

Description

This compound is a G protein-gated inwardly-rectifying potassium (GIRK) channel activator. It was identified through lead optimization efforts, which paired a new ether-based scaffold with a novel sulfone-based head group.

Synthesis Analysis

The compound was discovered and characterized as part of a high-throughput screening (HTS) campaign. The researchers identified a new ether-based scaffold and paired it with a previously identified N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-1 H-pyrazol-5-yl) head group to create a new class of GIRK1/2 activators.

Chemical Reactions Analysis

The compound was evaluated in tier 1 DMPK assays and was found to display nanomolar potency as a GIRK1/2 activator. It also showed improved metabolic stability over the prototypical urea-based compounds.

Scientific Research Applications

GIRK Channel Activation

• Research Findings : Researchers have identified this compound as a potent and selective GIRK1/2 activator. .

Metabolic Stability Enhancement

• .

Mechanism of Action

Target of Action

The primary target of N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-fluoro-N-isobutylbenzamide is the G protein-gated inwardly-rectifying potassium (GIRK) channels . These channels are key effectors in GPCR signaling pathways that modulate excitability in cells .

Mode of Action

This compound acts as an activator of the GIRK channels . It interacts with these channels, leading to their activation and resulting in changes in cell excitability .

Biochemical Pathways

The activation of GIRK channels affects various physiological processes. GIRK channels are involved in numerous indications such as pain perception, epilepsy, reward/addiction, and anxiety .

Pharmacokinetics

It has been found to displaynanomolar potency as a GIRK1/2 activator with improved metabolic stability over the prototypical urea-based compounds . This suggests that it may have good bioavailability, but further studies are needed to confirm this.

Future Directions

The researchers believe that the discovery and characterization of this new class of GIRK1/2 activators could have potential implications for the treatment of conditions such as pain perception, epilepsy, reward/addiction, and anxiety.